Cas no 80500-27-2 ((4-methyl-3-nitrophenyl)boronic acid)

(4-methyl-3-nitrophenyl)boronic acid Properties

Names and Identifiers

• (4-Methyl-3-nitrophenyl)boronic acid
• 4-Methyl-3-nitrophenylboronic acid~3-Nitro-p-tolylboronic acid
• 4-Methyl-3-nitrophenylboronic Acid (contains varying amounts of Anhydride)
• 3-Nitropheny-4-methylphenylboronic acid
• 4-Methyl-3-nitrophenylboronic acid
• 4-Methyl-3-nitrophenylboronic acid
• 3-Nitro-4-methylbenzeneboronic acid
• 3-Nitro-4-methylphenylboronic acid
• 3-Nitro-p-tolylboronic Acid (contains varying amounts of Anhydride)
• Boronicacid, (4-methyl-3-nitrophenyl)- (9CI)
• p-Tolueneboronic acid, 3-nitro- (6CI)
• 4-METHYL-3-NITROBENZENEBORONIC ACID
• (4-methyl-3-nitro-phenyl)boronic Acid
• 3-Nitro-p-tolylboronic Acid
• (4-methyl-3-nitrophenyl)boranediol
• 4-methyl-3-nitrophenyl boronic acid
• Boronic acid, (4-methyl-3-nitrophenyl)-
• 4-Methyl-3-nitrophenylboronicacid
• PubChem1870
• 4-Borono-2-nitrotoluene
• EN300-43589
• NCGC00249477-01
• UK2
• DTXSID00378514
• AMY13263
• 80500-27-2
• 3-NITRO-4-METHYLPHENYLBORONIC ACID
• AB04593
• Z443334116
• Boronic acid,B-(4-methyl-2-nitrophenyl)-
• CS-W000971
• AC-29769
• OASVXBRTNVFKFS-UHFFFAOYSA-N
• FT-0619036
• 3-NITRO-4-METHYLBENZENEBORONIC ACID
• (4-methyl-3-nitro-phenyl)-oxidanyl-oxidanylidene-boron
• A864686
• SY024626
• AS-14235
• SCHEMBL177216
• F15464
• 4-methyl-3-nitro-phenyl boronic acid
• M1127
• AKOS004116430
• MFCD00191550
• B-(4-Methyl-3-nitrophenyl)boronic acid (ACI)
• Boronic acid, (4-methyl-3-nitrophenyl)- (9CI)
• DB-016074
• +Expand

• MDL： MFCD00191550
• InChIKey： OASVXBRTNVFKFS-UHFFFAOYSA-N
• Inchi： 1S/C7H8BNO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4,10-11H,1H3
• SMILES： [O-][N+](C1C(C)=CC=C(B(O)O)C=1)=O
• BRN： 3279018

Computed Properties

• Exact Mass: 181.055
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.055
• Heavy Atom Count: 13
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• LogP: 0.10620
• PSA: 86.28000
• Refractive Index: 1.563
• Boiling Point: 356.7℃ at 760 mmHg
• Melting Point: 265-270 °C (lit.)
• Flash Point: 169.5°C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents